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Compound of Interest

Compound Name: Tetrahydrouridine dihydrate

Cat. No.: B12424484 Get Quote

This document provides immediate safety, handling, and disposal protocols for

Tetrahydrouridine dihydrate, tailored for researchers, scientists, and drug development

professionals.

Hazard Identification and Safety Precautions
Tetrahydrouridine dihydrate is a potent inhibitor of cytidine deaminase (CDA).[1][2] While

some safety data sheets (SDS) classify the substance as not hazardous according to the

Globally Harmonized System (GHS), others indicate potential hazards.[3] One supplier

classifies it as harmful if swallowed, causing skin and serious eye irritation, and potentially

causing respiratory irritation.[4] Given the conflicting information, it is prudent to handle

Tetrahydrouridine dihydrate with care, adhering to standard laboratory safety practices.

NFPA Ratings (scale 0-4):[3]

Health: 0

Fire: 0

Reactivity: 0

HMIS-ratings (scale 0-4):[3]

Health: 0
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Fire: 0

Reactivity: 0

Personal Protective Equipment (PPE)
When handling Tetrahydrouridine dihydrate, the following personal protective equipment is

recommended to ensure personal safety.

Protection Type Equipment Rationale and Remarks

Eye/Face Protection
Safety glasses with side-

shields or goggles.[4][5][6]

To prevent eye contact with the

powder or solutions.

Skin Protection

Impermeable and resistant

gloves (e.g., nitrile).[3][6]

Protective clothing, such as a

lab coat, is also necessary.[4]

[5][6]

To avoid skin contact. Gloves

must be inspected before use

and disposed of properly after

handling the chemical.[6]

Wash hands thoroughly after

handling.[4][7]

Respiratory Protection

Not generally required under

normal handling conditions.[3]

[6] If dust is generated or if

exposure limits are exceeded,

a NIOSH/MSHA-approved

respirator should be worn.[5][7]

Ensure adequate ventilation,

such as working in a chemical

fume hood, especially when

handling the powder.[4][5]

Physical and Chemical Properties
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Property Value

Molecular Formula C₉H₁₆N₂O₆ (anhydrous)[3][8]

Molecular Weight 248.23 g/mol (anhydrous)[3][8]

Physical State Solid[3]

Storage Temperature Powder: -20°C[2][5][9]

Solubility
Soluble in water (100 mg/mL) and DMSO (100

mg/mL).[9]

Standard Operating Procedures
4.1. Handling and Storage

Handling: Avoid creating dust when working with the solid form.[5] Do not eat, drink, or

smoke in areas where the chemical is handled.[4][6] Ensure adequate ventilation.[4][5]

Storage: Store the container tightly closed in a dry, well-ventilated place.[4][7] For long-term

storage, keep the powder at -20°C.[2][5][9] Stock solutions should be stored at -80°C for up

to 6 months or -20°C for up to 1 month.[10]

4.2. First Aid Measures
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Exposure Route Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician if

symptoms persist.[3][4][5]

Skin Contact

Wash the affected area with soap and water.[5]

Remove contaminated clothing and wash it

before reuse.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3][4] Remove contact

lenses if present and easy to do so.[4]

Ingestion

Do not induce vomiting. Never give anything by

mouth to an unconscious person. Rinse mouth

with water and consult a doctor if symptoms

persist.[3][4][5]

4.3. Accidental Release (Spill) Protocol

In the event of a spill, follow these steps to ensure safety and proper cleanup.
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Immediate Actions

Spill Cleanup

Disposal & Reporting

Spill Occurs

Evacuate Immediate Area & Alert Others

Assess Spill Severity

Don Appropriate PPE

Minor Spill

Contact Emergency Services &
 Environmental Health & Safety

Major Spill

Contain the Spill

Clean Up Spill

Use absorbent material for liquids
 or carefully sweep up solids

Decontaminate Area

Dispose of Waste

Follow institutional guidelines

Report the Incident

Procedure Complete
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Cell Preparation

Treatment

Analysis

Start: Culture Cells

Seed Cells in 96-well Plates

Allow Cells to Adhere (24h)

Treat with Tetrahydrouridine
 Dihydrate (e.g., 100 µM)

Add Cytotoxic Agent at
 Varying Concentrations

Incubate (e.g., 72h)

Perform Cell Viability Assay
 (e.g., MTT, CellTiter-Glo)

Read Absorbance/
 Luminescence

Analyze Data & Calculate IC50

End: Results

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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